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Compound of Interest

Compound Name: Cefalonium hydrate

Cat. No.: B12057631

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the bacteriological cure rates of Cefalonium against other antibiotics in
the treatment of bovine mastitis, supported by experimental data.

Cefalonium, a first-generation cephalosporin antibiotic, is widely utilized in veterinary medicine,
particularly in intramammary preparations for the treatment and prevention of mastitis in dairy
cattle, especially during the dry period. Its efficacy, however, is best understood in comparison
to other available antibiotic therapies. This guide synthesizes findings from comparative studies
to offer a data-driven overview of Cefalonium's performance.

Quantitative Data Summary

The following table summarizes the bacteriological cure rates of Cefalonium in comparison to
other antibiotics as reported in various field trials.
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Cefalonium Comparator Comparator
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Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings.
Below are the experimental protocols for the key comparative studies cited.

Cefalonium vs. Cloxacillin for Dry Cow Therapy
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This study aimed to compare the therapeutic efficacy of intramammary infusions of Cefalonium
and cloxacillin for dry cow therapy in Australian dairy herds.[1]

e Animal Selection: Cows with high somatic cell counts from eight commercial dairy farms
were selected. Milk samples from infected quarters were collected for bacteriological culture
to identify the causative pathogens.

o Randomization: Selected cows were randomly assigned to one of two treatment groups.
e Treatment Administration:

o Group 1: Received an intramammary infusion of a Cefalonium-based dry cow product at
drying off.

o Group 2: Received an intramammary infusion of a cloxacillin-based dry cow product at
drying off.

e Qutcome Assessment:

o Bacteriological Cure: Milk samples were collected from the previously infected quarters
immediately after calving and were cultured for the presence of pathogens. A
bacteriological cure was defined as the absence of the pre-treatment pathogen in the post-
calving sample.

o Somatic Cell Count (SCC): SCC from the first two herd tests post-calving were analyzed.

o Clinical Mastitis: The incidence of clinical mastitis within the first 7 days after calving was
recorded.

Cefalonium vs. Ceftiofur Hydrochloride in Buffaloes

This research was designed to evaluate and compare the efficacy of intramammary Ceftiofur
hydrochloride and Cefalonium during the dry period in buffaloes with subclinical mastitis.[3]

» Animal Selection: Buffaloes diagnosed with subclinical mastitis were randomly divided into
three groups (two treatment and one control).

e Treatment Administration:
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o Group T1 (Control): Untreated.
o Group T2: Treated with a 500 mg intramammary infusion of Ceftiofur hydrochloride.

o Group T3: Treated with a 250 mg intramammary infusion of Cefalonium.

e Qutcome Assessment:

o Bacteriological Cure Rate: The efficacy of the treatments was evaluated based on the
bacteriological cure rates observed at day 28 post-treatment.

o Odd Ratios (OR): ORs were calculated to compare the treatment outcomes.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized experimental workflow for comparing the
bacteriological cure rates of intramammary antibiotics for mastitis treatment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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